Cas no 2649085-58-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid
• CAS No: 2649085-58-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6347654
• PubChem ID: 165558773
• Update Time: 2025-10-16

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid
• EN300-1503367
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylbutanoic acid
• 2649085-58-3

• Inchi： 1S/C25H30N2O5/c1-5-25(4,22(29)30)26-21(28)14-24(2,3)27-23(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20H,5,14-15H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： QUALPBVBOMNGQJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic Acid (CAS No. 2649085-58-3)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid, identified by its CAS number 2649085-58-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino functionality. The presence of multiple chiral centers and amide linkages makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are widely recognized for their unique photophysical properties, making them valuable in materials science, particularly in organic light-emitting diodes (OLEDs) and fluorescent sensors. However, their application in pharmaceuticals is relatively underexplored compared to other heterocyclic systems. The incorporation of a fluorene group into a bioactive molecule like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid suggests potential advantages in terms of stability, bioavailability, and interaction with biological targets.

The methoxycarbonyl group attached to the fluorene moiety serves as a protecting group for the amino functionality. This protection is crucial in synthetic chemistry, as it allows for selective modification of other parts of the molecule without affecting the sensitive amine group. The use of such protecting groups is a standard practice in the synthesis of complex pharmaceutical intermediates, ensuring that each functional group is modified at the appropriate stage during the synthetic pathway.

The core of the molecule consists of an amide linkage between a 3-methylbutanamido and a 2-methylbutanoic acid moiety. This structural motif is reminiscent of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to proteolytic degradation. Peptidomimetics have become increasingly important in drug development due to their improved pharmacokinetic properties and reduced immunogenicity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The three-dimensional structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid has been computationally analyzed to identify potential binding sites on biological targets. These studies suggest that the fluorene moiety may interact with hydrophobic pockets on proteins, while the amide groups could engage in hydrogen bonding interactions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorene group through a palladium-catalyzed coupling reaction is one such critical step. Such reactions are commonly employed in pharmaceutical synthesis due to their ability to form carbon-carbon bonds under mild conditions. The subsequent protection and deprotection steps must be carefully controlled to avoid side reactions that could compromise the integrity of the molecule.

In vitro studies have begun to explore the potential bioactivity of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid. Initial results indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its utility as a lead compound for further drug development. The fluorene group may enhance binding affinity through hydrophobic interactions, while the amide linkages could modulate enzyme activity through allosteric effects.

The role of chirality in this molecule cannot be overstated. The presence of multiple stereocenters can significantly influence its biological activity and pharmacokinetic properties. Chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, making it essential to carefully control stereochemistry during synthesis. Advanced chromatographic techniques and asymmetric catalysis are being employed to achieve high enantiomeric purity.

Future research directions for CAS No. 2649085-58-3 include exploring its potential as an intermediate in the synthesis of more complex biologics. Additionally, studies are planned to investigate its interactions with nucleic acids and other biomolecules, which could open up new avenues for therapeutic applications. The unique structural features of this compound make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.

The growing interest in fluorinated compounds in medicinal chemistry underscores their potential as pharmacophores. Fluorine atoms can modify electronic properties, metabolic stability, and binding affinity, making fluorinated molecules attractive candidates for drug development. The incorporation of fluorine into 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbutanoic acid may enhance its bioavailability and reduce susceptibility to enzymatic degradation.

In conclusion, CAS No. 2649085-58-3 represents a structurally intricate and potentially bioactive compound with significant implications for pharmaceutical research. Its unique combination of functional groups, including fluorene and amide moieties, positions it as a valuable scaffold for developing novel therapeutics. As computational methods and synthetic techniques continue to advance, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.